Cas no 828267-46-5 (Benzene, 2-bromo-1-ethenyl-4-methyl-)
Benzene, 2-bromo-1-ethenyl-4-methyl-, is a brominated aromatic compound featuring a vinyl substituent at the 1-position and a methyl group at the 4-position. This structure makes it a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki or Heck couplings, where the bromo and ethenyl groups serve as reactive sites. The methyl group enhances stability while allowing further functionalization. Its well-defined reactivity profile and compatibility with various catalysts make it valuable for constructing complex molecules in pharmaceuticals, agrochemicals, and materials science. The compound is typically handled under inert conditions due to its sensitivity to air and moisture.
828267-46-5 structure
Product Name:Benzene, 2-bromo-1-ethenyl-4-methyl-
CAS No:828267-46-5
MF:C9H9Br
MW:197.071761846542
CID:681674
PubChem ID:11788832
Update Time:2025-08-10
Benzene, 2-bromo-1-ethenyl-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 2-bromo-1-ethenyl-4-methyl-
- 2-bromo-1-ethenyl-4-methylbenzene
- AKOS020776781
- EN300-705450
- SCHEMBL2141046
- DTXSID60472668
- 828267-46-5
- A1-05212
-
- Inchi: 1S/C9H9Br/c1-3-8-5-4-7(2)6-9(8)10/h3-6H,1H2,2H3
- InChI Key: YAPUBTBEBJZBSI-UHFFFAOYSA-N
- SMILES: BrC1C=C(C)C=CC=1C=C
Computed Properties
- Exact Mass: 195.98876g/mol
- Monoisotopic Mass: 195.98876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 0Ų
Benzene, 2-bromo-1-ethenyl-4-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2041793-1g |
2-Bromo-4-methyl-1-vinylbenzene |
828267-46-5 | 97% | 1g |
¥4950.00 | 2024-07-28 | |
| Enamine | EN300-705450-0.05g |
2-bromo-1-ethenyl-4-methylbenzene |
828267-46-5 | 0.05g |
$647.0 | 2023-05-23 | ||
| Enamine | EN300-705450-0.1g |
2-bromo-1-ethenyl-4-methylbenzene |
828267-46-5 | 0.1g |
$678.0 | 2023-05-23 | ||
| Enamine | EN300-705450-0.25g |
2-bromo-1-ethenyl-4-methylbenzene |
828267-46-5 | 0.25g |
$708.0 | 2023-05-23 | ||
| Enamine | EN300-705450-0.5g |
2-bromo-1-ethenyl-4-methylbenzene |
828267-46-5 | 0.5g |
$739.0 | 2023-05-23 | ||
| Enamine | EN300-705450-1.0g |
2-bromo-1-ethenyl-4-methylbenzene |
828267-46-5 | 1g |
$770.0 | 2023-05-23 | ||
| Enamine | EN300-705450-2.5g |
2-bromo-1-ethenyl-4-methylbenzene |
828267-46-5 | 2.5g |
$1509.0 | 2023-05-23 | ||
| Enamine | EN300-705450-5.0g |
2-bromo-1-ethenyl-4-methylbenzene |
828267-46-5 | 5g |
$2235.0 | 2023-05-23 | ||
| Enamine | EN300-705450-10.0g |
2-bromo-1-ethenyl-4-methylbenzene |
828267-46-5 | 10g |
$3315.0 | 2023-05-23 |
Benzene, 2-bromo-1-ethenyl-4-methyl- Related Literature
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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